Cas no 13753-52-1 (Benzene, 1,1'-sulfonylbis[4-isocyanato-)

• Product Name: Benzene, 1,1'-sulfonylbis[4-isocyanato-
• CAS No: 13753-52-1
• MF: C₁₄H₈N₂O₄S
• MW: 300.289321899414
• CID: 96676
• PubChem ID: 11948447
• Update Time: 2025-04-18

Benzene, 1,1'-sulfonylbis[4-isocyanato- Chemical and Physical Properties

Names and Identifiers

• 1-isocyanato-4-(4-isocyanatophenyl)sulfonylbenzene
• SCHEMBL278353
• DTXSID00474565
• 13753-52-1
• Benzene, 1,1'-sulfonylbis[4-isocyanato-

• Inchi： 1S/C14H8N2O4S/c17-9-15-11-1-5-13(6-2-11)21(19,20)14-7-3-12(4-8-14)16-10-18/h1-8H
• InChI Key： OHTGNRSDSAOTLT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N=C=O)(C1C=CC(=CC=1)N=C=O)(=O)=O

Computed Properties

• Exact Mass: 300.02054
• Monoisotopic Mass: 300.02047791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 93